Methyl 7-amino-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate

• IUPAC Name: methyl 6-amino-2,3-dihydro-1,4-benzodioxine-7-carboxylate
• InChI: InChI=1S/C10H11NO4/c1-13-10(12)6-4-8-9(5-7(6)11)15-3-2-14-8/h4-5H,2-3,11H2,1H3
• InChI Key: FOTPSTARXZXRFU-UHFFFAOYSA-N
• Canonical SMILES: COC(=O)C1=CC2=C(C=C1N)OCCO2
• Molecular Formula: C10H11NO4
• DSSTOX Substance ID: DTXSID701201016
• Molecular Weight: 209.20 g/mol
• CAS RN: 20197-76-6

Description

“Methyl 7-amino-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate” is a chemical compound with the molecular formula C10H11NO4. It is used in various chemical reactions and has potential applications in different fields.

Scientific Research Applications

Synthesis of Pyrimidobenzimidazoles

Research by Troxler and Weber (1974) outlines the synthesis of pyrimidobenzimidazoles through the reaction of 2-aminobenzimidazole with dimethyl acetylenedicarboxylate, leading to methyl 1, 2-dihydro-2-oxo-pyrimido[1, 2-a]benzimidazole-4-carboxylate. This synthesis pathway showcases the compound's utility in creating heterocyclic compounds with potential biological activity (Troxler & Weber, 1974).

Oxidation and Alkylation Studies

The work by Ohkata et al. (1985) explores the alkylation and oxidation of dihydro-dibenzo[b,g][1,5]thiazocine, utilizing similar structural motifs to methyl 7-amino-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate. This research contributes to understanding the chemical behavior of sulfide and amino groups in complex molecules, which is crucial for designing compounds with specific chemical properties (Ohkata, Takee, & Akiba, 1985).

Palladium-Catalyzed Synthesis

Gabriele et al. (2006) developed a new synthesis method for 2,3-dihydrobenzo[1,4]dioxine and 3,4-dihydro-2H-benzo[1,4]oxazine derivatives via tandem palladium-catalyzed oxidative aminocarbonylation-cyclization. This method demonstrates the compound's role in facilitating the creation of structurally complex and potentially bioactive molecules through efficient catalytic processes (Gabriele et al., 2006).

Optical Characterizations for Photodiode Applications

Research by Elkanzi et al. (2020) on the design, fabrication, and optical characterizations of pyrimidine fused quinolone carboxylate moiety for photodiode applications indicates the potential of using structurally related compounds in electronic and photonic devices. This study highlights the importance of organic compounds in advancing materials science and technology (Elkanzi et al., 2020).

Antimicrobial Activities

The synthesis and evaluation of 1H-dibenzo[a,c]carbazole derivatives from dehydroabietic acid, involving reactions with phenylhydrazines similar to the functional groups in methyl 7-amino-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate, reveal significant antimicrobial activities. Such research underscores the potential of these compounds in developing new antimicrobial agents (Gu & Wang, 2010).

Synthesis routes and methods I

Procedure details

A mixture of 6.0 g. of 6-nitro-3,4-ethylenedioxybenzoic acid methyl ester, 150 mg. of 5% palladium on charcoal and 20 mls. of glacial acetic acid is hydrogenated under an initial hydrogen pressure of 30-40 p.s.i. and without external heating. After four hours the reaction mixture is filtered diluted with 80 ml. of ice water, stirred up one half hour and the resulting precipitate filtered off, water washed and dried to obtain 6-amino-3,4-ethylenedioxybenzoic acid methyl ester, m.p. 73°-77° C.

Synthesis routes and methods II

Procedure details

A mixture of 12.0 g (50.2 mmol) of 7-nitro-2,3-dihydro-benzo[1,4]dioxine-6-carboxylic acid methyl ester, 11.2 g (201 mmol) of powdered Fe and 13.3 g (257 mmol) of NH4Cl in 175 ml of MeOH and 70 mL of H2O was refluxed for 5.5 h. An additional 11.2 g of Fe and 13.3 g of NH4Cl was added and the mixture was heated for 5.5 h more. Finally, 5.5 g of Fe and 6.5 g of NH4Cl was added and the mixture was heated for 4 h. The cooled reaction was filtered through Celite, the pad was washed well with MeOH and the filtrate and washings were combined. The solvent was removed and the residue was slurried in H2O and collected. The crude product was filtered through silica (CHCl3) to give 9.5 g of the title compound as tan crystals: mass spectrum (electrospray, m/e): M+H 209.9.

Synthesis routes and methods III

Procedure details

A solution of hydrazine monohydrate (1.0 mL, 21 mmol) in MeOH (3 mL) was added dropwise to a refluxing suspension of methyl 7-nitro-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate (889 mg, 3.7 mmol) and palladium on carbon (10%, 220 mg) in MeOH (25 mL) under N2. After refluxing overnight, the resulting mixture was cooled to room temperature, filtered through celite and the filter cake was washed with MeOH. The combined filtrates were concentrated under reduced pressure and the residue was purified by column chromatography on silica gel eluting with 30% ethyl acetate in hexane to yield methyl 7-amino-2,3-dihydrobenzo[b][1,4]dioxine-6-carboxylate (390 mg, 50%). 1H NMR (CDCl3, 600 MHz) δ 7.19 (s, 1H), 6.17 (s, 1H), 4.24-4.22 (m, 2H), 4.17-4.15 (m, 2H), 3.82 (s, 3H); MS (ES+) m/z 210.1 (M+H)+